Cas no 408367-33-9 (2-(3-Acetylphenyl)benzoic acid)

• Product Name: 2-(3-Acetylphenyl)benzoic acid
• CAS No: 408367-33-9
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD03839957
• CID: 326222
• PubChem ID: 2756265
• Update Time: 2025-07-23

2-(3-Acetylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Acetyl-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 3'-acetyl-
• 2-(3-ACETOPHENYL)BENZOIC ACID
• 2-BIPHENYL-3'-ACETYL-CARBOXYLIC ACID
• 3'-Acetyl-biphenyl-2-carboxylic acid
• CS-0171640
• SCHEMBL6792767
• MFCD03839957
• 408367-33-9
• FS-5350
• DTXSID70373319
• 2-(3-acetylphenyl)benzoic Acid
• 3'-Acetyl-[1,1'-biphenyl]-2-carboxylicacid
• AKOS022184795
• 2-(3-Acetylphenyl)benzoic acid

• MDL： MFCD03839957
• Inchi： 1S/C15H12O3/c1-10(16)11-5-4-6-12(9-11)13-7-2-3-8-14(13)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： UTXIAQYSGYZOOP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.25440

2-(3-Acetylphenyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Acetylphenyl)benzoic acid

Introduction to 2-(3-Acetylphenyl)benzoic acid (CAS No. 408367-33-9)

2-(3-Acetylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 408367-33-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its acetylated phenyl and benzoic acid moieties, has garnered attention due to its versatile structural framework and potential biological activities. The compound's unique pharmacophore, combining a benzoic acid backbone with an acetylated phenyl group, positions it as a valuable scaffold for drug discovery and medicinal chemistry research.

The structural motif of 2-(3-Acetylphenyl)benzoic acid encompasses key functional groups that contribute to its reactivity and interaction with biological targets. The benzoic acid moiety is well-documented for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial properties. Meanwhile, the acetylated phenyl group introduces additional layers of chemical diversity, enabling modifications that can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, the field of medicinal chemistry has witnessed a surge in interest toward heterocyclic compounds derived from benzoic acid derivatives. Among these, 2-(3-Acetylphenyl)benzoic acid stands out due to its potential as a precursor in the synthesis of novel therapeutic agents. Its structural features make it an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 2-(3-Acetylphenyl)benzoic acid is its utility in the design of molecules that can modulate enzyme activity and receptor binding. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory pathways. Additionally, the acetyl group provides a site for further functionalization, allowing chemists to explore modifications that could enhance solubility, bioavailability, or metabolic stability.

The synthesis of 2-(3-Acetylphenyl)benzoic acid typically involves multi-step organic reactions that highlight the compound's synthetic accessibility. Common methodologies include Friedel-Crafts acylation followed by esterification or hydrolysis steps to introduce the benzoic acid functionality. These synthetic routes not only demonstrate the compound's feasibility as a building block but also showcase the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(3-Acetylphenyl)benzoic acid derivatives. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. By leveraging virtual screening techniques, researchers can rapidly evaluate large libraries of analogs based on this scaffold, streamlining the process of discovering novel therapeutic entities.

The biological activity of 2-(3-Acetylphenyl)benzoic acid has been investigated in several preclinical models. Preliminary findings suggest that certain derivatives may possess antioxidant properties, making them promising candidates for applications in neuroprotective therapies. Moreover, the compound's ability to interact with biological membranes has been explored in contexts related to cholesterol metabolism and inflammation management.

In conclusion, 2-(3-Acetylphenyl)benzoic acid (CAS No. 408367-33-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications and synthetic strategies for this molecule, its role in drug discovery is likely to expand further, contributing to advancements in medicine and therapeutic innovation.